2-bromo-N,5-dimethylanilinehydrochloride

• Molecular Formula: C8H11BrClN
• Molecular Weight: 236.53 g/mol
• IUPAC Name: 2-bromo-N,5-dimethylaniline;hydrochloride
• InChI: InChI=1S/C8H10BrN.ClH/c1-6-3-4-7(9)8(5-6)10-2;/h3-5,10H,1-2H3;1H
• InChI Key: UXHPVLFJPODTTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Br)NC.Cl

Description

2-Bromo-N,5-dimethylaniline hydrochloride (CAS: 1215545-22-4) is a halogenated aniline derivative with the molecular formula C₈H₁₁BrClN and a molecular weight of 236.54 g/mol . Structurally, it features a bromine atom at the ortho position (C2), a methyl group at the meta position (C5), and a methyl group attached to the aniline nitrogen (N-methyl). This compound is primarily utilized as a pharmaceutical intermediate or building block in organic synthesis due to its reactive amine group and halogen substituent, which facilitate further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-bromo-N,5-dimethylanilinehydrochloride typically involves the bromination of N,5-dimethylaniline. The reaction is carried out by treating N,5-dimethylaniline with a brominating agent such as bromine or N-bromosuccinimide in the presence of a solvent like acetic acid or chloroform. The reaction conditions usually require controlled temperatures to ensure selective bromination at the second position of the benzene ring.

Industrial Production Methods

Industrial production of 2-bromo-N,5-dimethylanilinehydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve high yields and purity. The final product is often purified through recrystallization or distillation to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

2-bromo-N,5-dimethylanilinehydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction Reactions: The nitro group can be reduced to an amine group under appropriate conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in solvents like methanol or dimethyl sulfoxide.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst like palladium on carbon.

Major Products

Substitution: Products with different substituents replacing the bromine atom.

Oxidation: Quinones or other oxidized derivatives.

Reduction: Amines or other reduced derivatives.

Scientific Research Applications

2-bromo-N,5-dimethylanilinehydrochloride has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme interactions and protein modifications.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-bromo-N,5-dimethylanilinehydrochloride involves its interaction with molecular targets such as enzymes and receptors. The bromine atom and the dimethyl groups play a crucial role in its binding affinity and specificity. The compound can modulate various biochemical pathways, leading to its observed effects in biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Varying Substituent Positions

4-Bromo-N,N-dimethylaniline (CAS: N/A, Purity: 98%)

• Molecular Formula : C₈H₁₀BrN
• Key Differences : Bromine at the para position (C4) and two methyl groups on the nitrogen (N,N-dimethyl).

2-Bromo-4,6-dimethylaniline (CAS: N/A, Purity: 97%)

• Molecular Formula : C₈H₁₀BrN
• Key Differences : Bromine at C2 and methyl groups at C4 and C5.
• Impact : Increased steric hindrance from the two methyl groups may reduce solubility in polar solvents compared to the target compound .

2-Bromo-4-ethylaniline Hydrochloride (CAS: 182678-10-0)

• Molecular Formula : C₈H₁₁BrClN
• Key Differences : Ethyl group at C4 instead of methyl.

Halogen-Substituted Analogs

2-Chloro-4,5-dimethylaniline

• Molecular Formula : C₈H₁₀ClN
• Key Differences : Chlorine replaces bromine at C2.
• Impact : Chlorine’s smaller atomic size and lower electronegativity may reduce steric effects and alter reaction kinetics in cross-coupling reactions (e.g., Suzuki-Miyaura) compared to bromine .

Functional Group Variations

(5-Bromo-2-nitrophenyl)methanamine Hydrochloride (CAS: 2703756-67-4)

• Molecular Formula : C₇H₈BrClN₂O₂
• Key Differences : Nitro group at C2 and a methylamine group.
• Impact : The electron-withdrawing nitro group deactivates the aromatic ring, reducing nucleophilicity compared to the target compound’s electron-donating methyl groups .

2-(5-Bromopyrimidin-2-yl)ethylamine Dihydrochloride (CAS: 2155852-47-2)

• Molecular Formula : C₇H₁₂BrCl₂N₃
• Key Differences : Pyrimidine ring replaces benzene, with bromine at C5.

Table 1: Key Properties of 2-Bromo-N,5-dimethylaniline Hydrochloride and Analogs

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Purity
2-Bromo-N,5-dimethylaniline hydrochloride	1215545-22-4	C₈H₁₁BrClN	236.54	Br (C2), CH₃ (C5, N)	N/A
4-Bromo-N,N-dimethylaniline	N/A	C₈H₁₀BrN	200.08	Br (C4), N,N-(CH₃)₂	98%
2-Bromo-4,6-dimethylaniline	N/A	C₈H₁₀BrN	200.08	Br (C2), CH₃ (C4, C6)	97%
2-Bromo-4-ethylaniline hydrochloride	182678-10-0	C₈H₁₁BrClN	236.54	Br (C2), C₂H₅ (C4)	100%
(5-Bromo-2-nitrophenyl)methanamine HCl	2703756-67-4	C₇H₈BrClN₂O₂	267.51	Br (C5), NO₂ (C2), CH₂NH₂	N/A

Key Observations:

Solubility : Hydrochloride salts (e.g., target compound) exhibit higher water solubility than free bases due to ionic character .

Reactivity : Ortho-bromo substituents (target compound) enhance directing effects in electrophilic substitution compared to para-substituted analogs .

Safety: Limited toxicological data are available for most compounds, though precautionary measures (e.g., avoiding inhalation) are recommended .